Cas no 186792-80-3 (b-D-Glucopyranuronic acid,1-deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-10-yl]-)

b-D-Glucopyranuronic acid,1-deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-10-yl]- structure
186792-80-3 structure
Product Name:b-D-Glucopyranuronic acid,1-deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-10-yl]-
CAS No:186792-80-3
MF:C23H28N4O6S
MW:488.556624412537
CID:114913
PubChem ID:91810636
Update Time:2025-04-18

b-D-Glucopyranuronic acid,1-deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-10-yl]- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranuronic acid,1-deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-10-yl]-
    • OLANZAPINE GLUCURONIDE
    • b-D-Glucopyranuronic acid,1-deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5...
    • Olanzapine β-D-Glucuronide DISCONTINUED
    • 1-Deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-10-yl]-b-D-glucopyranuronic Acid
    • 1-Deoxy-1-[2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepin-10-yl]--D-glucopyranuronic Acid
    • Olanzapine Glucuronide DISCONTINUED
    • Olanzapine-b-D-glucuronide
    • Olanzapine-β-D-glucuronide
    • GAMKTHIOQWRUNL-UHFFFAOYSA-N
    • Olanzapine Glucuronide DISCONTINUED
    • Olanzapine β-D-Glucuronide DISCONTINUED
    • 186792-80-3
    • .BETA.-D-GLUCOPYRANURONIC ACID, 1-DEOXY-1-(2-METHYL-4-(4-METHYL-1-PIPERAZINYL)-10H-THIENO(2,3-B)(1,5)BENZODIAZEPIN-10-YL)-
    • Q27273600
    • (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-methyl-4-(4-methylpiperazin-1-yl)thieno[2,3-b][1,5]benzodiazepin-10-yl]oxane-2-carboxylic acid
    • A432W914YR
    • Olanzapine 10-N-glucuronide
    • UNII-A432W914YR
    • beta-D-Glucopyranuronic acid, 1-deoxy-1-(2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)benzodiazepin-10-yl)-
    • Olanzapine ?-D-Glucuronide
    • Olanzapine-N10-Glucuronide (Racemic)
    • ARD177786
    • 1ST177786
    • Inchi: 1S/C23H28N4O6S/c1-12-11-13-20(26-9-7-25(2)8-10-26)24-14-5-3-4-6-15(14)27(22(13)34-12)21-18(30)16(28)17(29)19(33-21)23(31)32/h3-6,11,16-19,21,28-30H,7-10H2,1-2H3,(H,31,32)/t16-,17-,18+,19-,21+/m0/s1
    • InChI Key: GAMKTHIOQWRUNL-ZFORQUDYSA-N
    • SMILES: S1C(C)=CC2C(=NC3C=CC=CC=3N(C1=2)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 488.17300
  • Monoisotopic Mass: 488.17295580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 795
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 157.54000
  • LogP: 0.10230
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